BENGHE Foundational & Exploratory

Check Availability & Pricing

Lasalocid: A Technical Guide to its Structure and
Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lasalocid

Cat. No.: B10765891

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the structure, chemical
properties, and mechanism of action of Lasalocid, a polyether ionophore antibiotic.

Chemical Structure and Identification

Lasalocid is a polyketide-derived antibiotic produced by the fermentation of Streptomyces
lasaliensis.[1][2] It is classified as a carboxylic ionophore, a group of lipid-soluble molecules
that transport ions across biological membranes.[3][4] The structure of Lasalocid is complex,
featuring multiple chiral centers and several cyclic ether rings arranged in a rigid three-
dimensional framework, which results in stereoisomerism.[2] Lasalocid A is the primary
homologue, though related substances (B, C, D, and E) can also be present.[5][6]

IUPAC Name: 6-[(3R,4S,5S,7R)-7-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyl-5-hydroxy-6-
methyloxan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-
methylbenzoic acid[3]

Synonyms: Lasalocid A, Antibiotic X-537A, lonophore X-537A[3][7]

l».Chemical Structure of Lasalocid Figure 1: 2D Chemical Structure of Lasalocid A.

Physicochemical Properties
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The key physicochemical properties of Lasalocid and its commonly used sodium salt are
summarized below. These properties are critical for its formulation, delivery, and biological

activity.
Value (Lasalocid Value (Lasalocid
Property . . Reference(s)
Acid) Sodium)
Molecular Formula C34H540s C34Hs53NaOs [819]
Molecular Weight 590.80 g/mol 612.77 g/mol [7119]
White to brown
Appearance - [2]
powder
_ _ 175-185 °C (with
Melting Point 110-114 °C B [819]
decomposition)
pKa (predicted) 6.4 - [3]
. Soluble in methanol, Soluble in methanol,
Solubility [7]
ethanol, DMSO, DMF. ethanol, DMSO, DMF.
) o [a]/D?> -7.55° [0]/D -28£3°, c=1in
Optical Activity [8][9]
(methanol) methanol

Mechanism of Action: lonophore Activity

Lasalocid functions by binding and transporting cations across lipid membranes, disrupting the
electrochemical gradients essential for cellular function.[4] Unlike some ionophores that form
channels, Lasalocid acts as a mobile carrier. Its broad specificity allows it to form neutral,
lipophilic complexes with both monovalent (e.g., Na*, K*) and divalent (e.g., Caz*, Mg?*)
cations.[1][10]

The process begins at the membrane interface where the acyclic form of Lasalocid's
carboxylate group interacts with a cation.[11] This triggers a conformational change, causing
the molecule to fold into a cyclic structure that encapsulates the ion. This complex masks the
ion's charge, allowing it to diffuse across the nonpolar interior of the membrane.[11] Upon
reaching the opposite side, the complex re-equilibrates with the polar environment, causing
Lasalocid to revert to its acyclic form and release the cation.[11] This disruption of ionic
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homeostasis leads to osmotic lysis and cell death in susceptible organisms, such as coccidia
protozoa.[2][4]

Cell Membrane 3. Decomplexation
1. Complexation & Cation Release

Lipophilic
Lasalocid-Cation Complex

> Acyclic Lasalocid

Acyclic Lasalocid

Click to download full resolution via product page
Caption: Lasalocid-mediated cation transport across a cell membrane.

Experimental Protocols

The quantification of Lasalocid in various matrices, such as animal feed and tissues, is crucial
for efficacy and safety monitoring. High-Performance Liquid Chromatography (HPLC) is a
widely adopted analytical technique.

Determination of Lasalocid in Animal Feed by HPLC with
Fluorescence Detection

This method, based on a collaborative study, is suitable for analyzing Lasalocid in premixes
and complete animal feeds.[12][13]

1. Sample Extraction:

* Weigh a homogenized feed sample.

* Add 0.5% HCI acidified methanol as the extraction solvent.[12]

¢ Sonicate the mixture in a heated water bath (e.g., 40°C) for approximately 20 minutes to
facilitate extraction.[12][13]
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e Place the sample on a mechanical shaker for 1 hour.[12] For some protocols, samples are
stored overnight and shaken again briefly the next day to ensure complete extraction.[12][13]

2. Sample Preparation:

 If necessary, dilute the sample extract with the extraction solvent to bring the concentration
within the calibration range.[12]

« Filter the extract through a syringe filter (e.g., 0.45 pm) to remove particulate matter before
injection.[14]

3. Chromatographic Analysis:

o System: Reversed-phase HPLC.

e Column: C18 column or equivalent.[15]

» Detection: Fluorescence detector.[15]

o Wavelengths: Excitation at 314 nm and Emission at 418 nm.[12][13]

e Quantification: Determine the concentration of Lasalocid A and other homologues by
comparing peak areas to those of analytical standards.[13]

Click to download full resolution via product page

start [label="Start:\nHomogenized Feed Sample", shape=ellipse,
fillcolor="#34A853"]; extraction [label="1. Extraction\n- Add 0.5% HCl
in Methanol\n- Sonicate (20 min, 40°C)\n- Shake (1 hr)"]; dilution
[Label="2. Dilution (If Necessary)", shape=diamond,
fillcolor="#FBBCO5", fontcolor="#202124"]; filtration [label="3.
Filtration (0.45 um filter)"]; hplc [label="4. RP-HPLC Analysis"];
detection [label="5. Fluorescence Detection\n(Ex: 314 nm, Em: 418
nm)"]; quant [label="6. Quantification\n(vs. Standards)"]; end
[label="End:\nLasalocid Concentration", shape=ellipse,
fillcolor="#EA4335"];

start -> extraction; extraction -> dilution; dilution -> filtration
[label="Proceed"]; filtration -> hplc; hplc -> detection; detection ->
quant; quant -> end; }

Caption: Experimental workflow for HPLC analysis of Lasalocid in feed.
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Stability and Storage

Lasalocid sodium is stable, with studies on feed additives showing no
significant decrease in content after 24 months of storage at 25°C and
60% relative humidity. Standard stock solutions of Lasalocid in
methanol are reported to be stable for up to 3 months when
refrigerated. [14]For long-term storage of the analytical-grade
compound, temperatures of 2-8°C are recommended. [9]The stability of
Lasalocid in biological matrices has been established through multiple
freeze-thaw cycles and for long-term storage at -30°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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